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Compound of Interest

Compound Name: Valeriandoid F

Cat. No.: B2517489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Valerianoid F, a naturally occurring iridoid monoterpenoid isolated from Valeriana species such

as Valeriana jatamansi, has emerged as a compound of interest for its potent biological

activities.[1] Structurally characterized by a cyclopentane-fused pyran (iridoid core) with

additional hydroxyl and ester substituents, Valerianoid F has demonstrated significant anti-

inflammatory and antiproliferative properties.[1][2] This document provides detailed application

notes and protocols for researchers and drug development professionals working with

Valerianoid F, including information on suppliers, purchasing, and experimental use.

Suppliers and Purchasing
Identifying a reliable supplier is a critical first step for ensuring the quality and consistency of

Valerianoid F in research applications. Several chemical suppliers list Valerianoid F (CAS

1427162-60-4) in their catalogs.

Known Suppliers:

BOC Sciences: A global supplier of research chemicals, biochemicals, and pharmaceutical

ingredients.[2]

Wuxi Zhongkun Biochemical Technology Co., Ltd.
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Shanghai YuanYe Biotechnology Co., Ltd.

Chengdu Push Bio-Technology Co., Ltd.

Wuhan ChemNorm Biotech Co.,Ltd.

Table 1: Valerianoid F Product Information

Parameter Value Reference

CAS Number 1427162-60-4 [2]

Molecular Formula C23H34O9

Molecular Weight 454.51 g/mol

Purchasing Protocol:

Request a Quote: Contact the chosen supplier(s) to inquire about pricing, availability, and

purity specifications for Valerianoid F (CAS 1427162-60-4). It is advisable to request quotes

from multiple suppliers to compare cost and lead times.

Certificate of Analysis (CoA): Always request a Certificate of Analysis for the specific lot of

Valerianoid F you intend to purchase. The CoA should provide detailed information on the

compound's identity, purity (typically determined by HPLC or NMR), and levels of any

impurities.

Safety Data Sheet (SDS): Obtain and review the Safety Data Sheet for Valerianoid F to

understand its handling, storage, and safety precautions.

Institutional Procurement: Follow your institution's standard procurement procedures for

purchasing research chemicals. This typically involves generating a purchase order and

providing the necessary shipping and billing information to the supplier.

Biological Activity and Mechanism of Action
Valerianoid F has been identified as a potent inhibitor of nitric oxide (NO) production, a key

mediator in inflammation. Its anti-inflammatory and antiproliferative activities are likely linked to
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this inhibitory effect.

Table 2: In Vitro Activity of Valerianoid F

Activity IC50 Value Cell Line/System Reference

NO Production

Inhibition
0.88 μM Not Specified

While the precise signaling pathways through which Valerianoid F exerts its effects are not yet

fully elucidated in publicly available literature, its ability to inhibit NO production suggests

potential interaction with the nitric oxide synthase (NOS) enzymes or upstream signaling

pathways that regulate NOS expression and activity, such as the NF-κB pathway.

Experimental Protocols
The following are generalized protocols based on the known biological activities of Valerianoid

F. Researchers should optimize these protocols for their specific experimental systems.

In Vitro Nitric Oxide (NO) Inhibition Assay (Griess Assay)
This protocol is a standard method to quantify nitrite, a stable and nonvolatile breakdown

product of NO, in cell culture supernatant.

Workflow for NO Inhibition Assay:

Cell Preparation Treatment Incubation Griess Assay

Seed cells (e.g., RAW 264.7 macrophages)
in a 96-well plate Incubate for 24 hours Pre-treat cells with various

concentrations of Valerianoid F
Stimulate with an inflammatory agent

(e.g., LPS) Incubate for 24 hours Collect supernatant Add Griess reagent to supernatant Measure absorbance at 540 nm Calculate NO concentration

Cell Seeding Treatment Incubation MTT Assay

Seed cancer cells (e.g., HeLa, MCF-7)
in a 96-well plate Allow cells to adhere overnight Treat cells with various

concentrations of Valerianoid F Incubate for 24-72 hours Add MTT reagent to each well Incubate for 2-4 hours Add solubilization solution (e.g., DMSO) Measure absorbance at 570 nm Calculate cell viability (%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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